3-allyl-7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-4(3H)-one

• Molecular Formula: C13H15N3OS
• Molecular Weight: 261.34 g/mol
• IUPAC Name: 7-methyl-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]triazin-4-one
• InChI: InChI=1S/C13H15N3OS/c1-3-6-16-13(17)11-9-5-4-8(2)7-10(9)18-12(11)14-15-16/h3,8H,1,4-7H2,2H3
• InChI Key: YKYAWNUGWOLSGV-UHFFFAOYSA-N
• SMILES: CC1CCC2=C(C1)SC3=C2C(=O)N(N=N3)CC=C

Description

3-allyl-7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-4(3H)-one is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is a heterocyclic compound that contains a triazine ring and a benzothiophene ring, making it a unique and versatile compound.

Mechanism of Action

The mechanism of action of 3-allyl-7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-4(3H)-one is not fully understood. However, studies have shown that it exhibits potent biological activities, including antimicrobial, antitumor, and anti-inflammatory properties.
Biochemical and physiological effects:
The compound this compound has been shown to have significant biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells, reduce inflammation, and exhibit antimicrobial activity.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-allyl-7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-4(3H)-one in lab experiments is its versatility. It can be used in various fields, including medicinal chemistry, material science, and agricultural chemistry. However, one of the limitations of using this compound is that its mechanism of action is not fully understood.

Future Directions

There are several future directions for the research on 3-allyl-7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-4(3H)-one. Some of the potential areas of research include:
1. Further studies on the mechanism of action of the compound to understand its biological activities better.
2. Development of new synthetic methods for the compound to improve its yield and purity.
3. Investigation of the compound's potential applications in drug discovery and development.
4. Exploration of the compound's potential applications in agriculture, such as its use as a pesticide or herbicide.
5. Investigation of the compound's potential applications in material science, such as its use in the development of new materials with unique properties.
In conclusion, this compound is a versatile and unique compound that has gained significant attention in the scientific research community. Its potential applications in various fields, including medicinal chemistry, material science, and agricultural chemistry, make it an exciting area of research. Further studies on the compound's mechanism of action and potential applications are needed to fully understand its biological activities and unlock its full potential.

Synthesis Methods

The synthesis of 3-allyl-7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-4(3H)-one involves the reaction of 2-aminothiophenol with ethyl acetoacetate and formaldehyde in the presence of ammonium acetate. The reaction proceeds via a condensation reaction to form the desired compound.

Scientific Research Applications

The compound 3-allyl-7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-4(3H)-one has been studied for its potential applications in various fields, including medicinal chemistry, material science, and agricultural chemistry.